Cas no 2228209-43-4 (4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol)

• Product Name: 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol
• CAS No: 2228209-43-4
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5750772
• PubChem ID: 165978824
• Update Time: 2025-05-25

4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2228209-43-4
• EN300-1862728
• 4-(2,2-difluoro-2-phenylethyl)piperidin-4-ol
• 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol

• Inchi： 1S/C13H17F2NO/c14-13(15,11-4-2-1-3-5-11)10-12(17)6-8-16-9-7-12/h1-5,16-17H,6-10H2
• InChI Key： UIJIPRLUEVLHOP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol

Chemical Profile of 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol (CAS No. 2228209-43-4)

4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol, identified by the CAS number 2228209-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common motif in many bioactive molecules. The presence of fluorine atoms and a phenyl group in its side chain enhances its potential as a building block for drug development.

The molecular structure of 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol consists of a piperidine core substituted with a (2,2-difluoro-2-phenylethyl) group at the 4-position. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the phenyl group contributes to hydrophobic interactions, making it a valuable component in designing molecules that interact with biological targets. This combination of features makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates can lead to increased binding affinity and selectivity. For instance, studies have shown that fluorinated piperidine derivatives exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in neurological disorders. The compound 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol is no exception and has been investigated for its potential in this context.

One of the key areas where this compound has shown promise is in the development of treatments for neurological and psychiatric disorders. Piperidine derivatives are known to interact with central nervous system (CNS) receptors, making them suitable candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. The structural features of 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol, particularly the presence of fluorine atoms and a phenyl group, are expected to enhance its ability to cross the blood-brain barrier and exert therapeutic effects.

Recent research has also explored the use of 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol as a precursor in synthesizing more complex drug molecules. Its versatile structure allows for further functionalization, enabling chemists to design novel compounds with tailored properties. For example, modifications at the piperidine ring or the side chain can be made to optimize solubility, bioavailability, and target specificity. This flexibility makes it an attractive scaffold for drug discovery programs.

The synthesis of 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the piperidine ring and subsequent functional group transformations to incorporate the (2,2-difluoro-2-phenylethyl) moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

In terms of pharmacological activity, preliminary studies have suggested that 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol exhibits moderate affinity for certain CNS receptors. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays using recombinant receptors and cell-based models are essential for evaluating its binding properties and downstream effects. Additionally, animal models can provide insights into its behavioral effects and potential side effects.

The impact of fluorine substitution on the pharmacological properties of 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol is another area of active investigation. Fluorine atoms can influence electronic distributions within the molecule, affecting both potency and selectivity. Computational methods such as molecular modeling and quantum mechanics calculations are often used to predict how fluorination will impact binding interactions with biological targets.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial when handling 4-(2,2-Difluoro-2-phenylethyl)piperidin-4-ol during synthesis and purification. This includes maintaining controlled environments, using high-purity reagents, and implementing rigorous quality control measures. Documentation of every step in the synthesis process is essential for regulatory submissions if the compound is intended for clinical development.

The future prospects for 4-(2,2-Difluoro-2-phénylethyl)piperidin(44)-ol are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound may play a significant role in the development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into viable drug candidates.

In conclusion, 2228209 CAS NO 43 44 represents an interesting chemical entity with potential applications in pharmaceuticals particularly in treating neurological disorders The combination offlorine substitution phenylering piperidine core offers unique advantages making it an attractive scaffold for drug discovery Further research is warrantedto fully explore its pharmacological profileand develop novel therapeutic agents based on this structure